Cas no 2866353-90-2 (tert-butyl N-(1-ethynylcycloheptyl)carbamate)

• Product Name: tert-butyl N-(1-ethynylcycloheptyl)carbamate
• CAS No: 2866353-90-2
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5794095
• PubChem ID: 165993428
• Update Time: 2024-01-06

tert-butyl N-(1-ethynylcycloheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37470644
• 2866353-90-2
• tert-butyl N-(1-ethynylcycloheptyl)carbamate

• Inchi： 1S/C14H23NO2/c1-5-14(10-8-6-7-9-11-14)15-12(16)17-13(2,3)4/h1H,6-11H2,2-4H3,(H,15,16)
• InChI Key： BPRFKJATQLDTPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C#C)CCCCCC1)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų